Cas no 1261574-91-7 (2-Hydroxy-5-nitro-3-(2,4,5-trichlorophenyl)pyridine)

• Product Name: 2-Hydroxy-5-nitro-3-(2,4,5-trichlorophenyl)pyridine
• CAS No: 1261574-91-7
• MF: C₁₁H₅Cl₃N₂O₃
• MW: 319.527999639511
• CID: 4921099
• Update Time: 2025-05-22

2-Hydroxy-5-nitro-3-(2,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5-nitro-3-(2,4,5-trichlorophenyl)pyridine

• Inchi： 1S/C11H5Cl3N2O3/c12-8-3-10(14)9(13)2-6(8)7-1-5(16(18)19)4-15-11(7)17/h1-4H,(H,15,17)
• InChI Key： KRMOJFRTEIBDGS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C(NC=C(C=1)[N+](=O)[O-])=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 472
• XLogP3: 3.3
• Topological Polar Surface Area: 74.9

Additional information on 2-Hydroxy-5-nitro-3-(2,4,5-trichlorophenyl)pyridine

2-Hydroxy-5-nitro-3-(2,4,5-trichlorophenyl)pyridine: A Comprehensive Overview

The compound with CAS No. 1261574-91-7, commonly referred to as 2-Hydroxy-5-nitro-3-(2,4,5-trichlorophenyl)pyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of heterocyclic chemistry and medicinal chemistry. This compound is characterized by its unique structure, which includes a pyridine ring substituted with hydroxyl, nitro, and trichlorophenyl groups. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest for both academic research and industrial applications.

Recent studies have highlighted the potential of 2-Hydroxy-5-nitro-3-(2,4,5-trichlorophenyl)pyridine in various domains, including pharmaceuticals, agricultural chemicals, and materials science. Its structure allows for versatile reactivity, enabling it to participate in a wide range of chemical transformations. For instance, the hydroxyl group can act as a nucleophile in substitution reactions, while the nitro group can serve as an electron-withdrawing substituent, influencing the electronic properties of the pyridine ring.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions. Researchers have explored various strategies to optimize its production, including the use of transition metal catalysts and microwave-assisted synthesis techniques. These advancements have not only improved the yield but also reduced the environmental footprint of the synthesis process.

In terms of applications, 2-Hydroxy-5-nitro-3-(2,4,5-trichlorophenyl)pyridine has shown promise as a precursor for bioactive molecules. Its ability to undergo further functionalization makes it a valuable intermediate in drug discovery programs targeting diseases such as cancer and neurodegenerative disorders. Additionally, its stability under harsh conditions has made it a candidate for use in high-performance materials.

The structural features of this compound also make it an excellent model system for studying aromaticity, electrocyclic reactions, and other fundamental concepts in organic chemistry. Its trichlorophenyl substituent contributes to its high solubility in organic solvents, which is advantageous for various analytical techniques such as NMR spectroscopy and mass spectrometry.

In conclusion, 2-Hydroxy-5-nitro-3-(2,4,5-trichlorophenyl)pyridine (CAS No. 1261574-91-7) is a versatile compound with a rich potential for further exploration and application across multiple scientific disciplines. As research continues to uncover its properties and capabilities, this molecule is poised to play an increasingly important role in advancing both theoretical and applied chemistry.